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Compound of Interest

Compound Name: N-(1-Pyrene)iodoacetamide

Cat. No.: B132281

Essential Safety and Handling Guide for N-(1-
Pyrene)iodoacetamide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-(1-Pyrene)iodoacetamide. Following these
procedures is essential for ensuring laboratory safety and proper chemical management.

Physical and Chemical Properties

N-(1-Pyrene)iodoacetamide is a straw-yellow solid used as a fluorescent probe.[1][2] Key
guantitative data for this compound are summarized below.
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Property Value

Molecular Formula C1sH12INO[3]

Molecular Weight 385.2 g/mol [3]

Appearance Straw yellow to dark grey solid/powder[1][2][4]
Melting Point 225 - 227 °C (decomposes)[4]

Insoluble in water (1.3E-4 g/L at 25°C). Soluble
Solubility in N,N-dimethylformamide, dimethyl sulfoxide,

and methanol.[1]

Storage Temperature 0-8°C[4]

Personal Protective Equipment (PPE)

When handling N-(1-Pyrene)iodoacetamide, it is imperative to use appropriate personal
protective equipment to prevent exposure.[5]

e Hand Protection: Wear chemical-impermeable gloves that have been inspected before use.
[5] Nitrile, neoprene, or butyl rubber gloves are common choices for handling chemicals.[6]
For activities with a high risk of splash or contamination, consider wearing double gloves.[7]
Always wash hands after removing gloves.[5]

o Eye and Face Protection: Use chemical safety goggles or a face shield to protect against
dust and splashes.[8] Standard eyeglasses are not sufficient.[7]

o Skin and Body Protection: Wear a lab coat, long-sleeved shirt, and long pants.[9] For tasks
with a higher risk of exposure, such as cleaning spills or handling large quantities, wear
fire/flame resistant and impervious clothing.[5]

» Respiratory Protection: Handle the compound in a well-ventilated area, such as a chemical
fume hood, to avoid inhaling dust.[5][8] If exposure limits are exceeded or if irritation is
experienced, a full-face respirator may be necessary.[5]

Operational Plan: Safe Handling and Storage
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Adherence to proper handling and storage protocols is critical to minimize risks.

Handling

e Ventilation: Always handle N-(1-Pyrene)iodoacetamide in a well-ventilated area or a
chemical fume hood to minimize inhalation exposure.[5][8]

e Avoid Dust Formation: Take care to avoid the formation and dispersion of dust when
handling the solid compound.[5] Use non-sparking tools.[5]

e Prevent Contact: Avoid contact with skin, eyes, and clothing.[5][8]

e Hygiene: Wash hands thoroughly after handling the chemical.[8] Do not eat, drink, or smoke
in the laboratory.[10][11]

Storage

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
strong acids, strong bases, and strong reducing agents.[12][13][14]

o Labeling: Ensure the container is clearly and accurately labeled.
Emergency Procedures and First Aid
In the event of exposure, immediate and appropriate first aid is crucial.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration and seek immediate medical attention.[5]

o Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected area with
plenty of soap and water.[5] Seek medical attention if irritation develops or persists.[5]

o Eye Contact: Rinse the eyes cautiously with pure water for at least 15 minutes, holding the
eyelids open.[5] Remove contact lenses if present and easy to do. Continue rinsing and
consult a doctor immediately.[5]
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 Ingestion: Rinse the mouth with water.[5] Do not induce vomiting.[5] Never give anything by
mouth to an unconscious person.[5] Call a doctor or poison control center immediately.[5]

Spill and Disposal Plan

Proper management of spills and waste is essential for environmental safety and regulatory
compliance.

Spill Response

In case of a spill, follow these steps to ensure safe cleanup:

o Evacuate: Evacuate personnel from the immediate spill area.[5]

e Ventilate: Ensure the area is well-ventilated.

o Control Ignition Sources: Remove all sources of ignition from the area.[5]

« Containment: Prevent further spillage or leakage if it is safe to do so.[5] Do not allow the
chemical to enter drains.[5]

e Cleanup:
o Wear appropriate PPE as described above.

o For a dry spill, carefully sweep up the material, avoiding dust generation, and place it into
a suitable, closed, and labeled container for disposal.[8][12]

o Use spark-proof tools and explosion-proof equipment if necessary.[5]
o Decontamination: Clean the spill area thoroughly once the material has been collected.

Below is a workflow diagram for handling a chemical spill of N-(1-Pyrene)iodoacetamide.
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Caption: Workflow for handling a chemical spill.
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Disposal

Waste Material: Dispose of N-(1-Pyrene)iodoacetamide and any contaminated materials
through a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing.[5]

Environmental Precautions: Do not contaminate water, foodstuffs, or soil.[5] Discharge into
the environment must be avoided, and the chemical should not be allowed to enter sewer
systems.[5]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning.[5] Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill according to local regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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